Cas no 2698-39-7 (Acetic acid,2-(4-chloro-2-methylphenoxy)-, propyl ester)

• Product Name: Acetic acid,2-(4-chloro-2-methylphenoxy)-, propyl ester
• CAS No: 2698-39-7
• MF: C₁₂H₁₅ClO₃
• MW: 242.698703050613
• CID: 260180
• PubChem ID: 75910
• Update Time: 2025-04-19

Acetic acid,2-(4-chloro-2-methylphenoxy)-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(4-chloro-2-methylphenoxy)-, propyl ester
• propyl 2-(4-chloro-2-methylphenoxy)acetate
• (4-Chlor-2-methyl-phenoxy)-essigsaeure-propylester
• (4-chloro-2-methyl-phenoxy)-acetic acid propyl ester
• AC1L2PS7
• AC1Q3LVD
• AR-1L2466
• EINECS 220-276-8
• NCIOpen2_004300
• NSC78913
• Propyl (4-chloro-2-methylphenoxy)acetate
• DVMRDJHXBLTNCC-UHFFFAOYSA-N
• NSC 78913
• Acetic acid, (4-chloro-2-methylphenoxy)-, propyl ester
• DTXSID20181481
• 2M-4C, propyl ester
• NSC-78913
• AKOS017088575
• propyl(4-chloro-2-methylphenoxy)acetate
• Acetic acid, 2-(4-chloro-2-methylphenoxy)-, propyl ester
• 3MP6M2T7EM
• NS00028241
• Acetic acid, [(4-chloro-o-tolyl)oxy]-, propyl ester
• AI3-16675
• 2698-39-7
• Propyl 2-methyl-4-chlorophenoxyacetate

• Inchi： 1S/C12H15ClO3/c1-3-6-15-12(14)8-16-11-5-4-10(13)7-9(11)2/h4-5,7H,3,6,8H2,1-2H3
• InChI Key： DVMRDJHXBLTNCC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OCC(=O)OCCC

Computed Properties

• Exact Mass: 242.07105
• Monoisotopic Mass: 242.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 2.98040